Cas no 162401-32-3 (Roflumilast)

Roflumilast, a phosphodiesterase - 4 (PDE - 4) inhibitor, is a new type of COPD treatment drug. It is used to treat bronchitis related cough and mucus excess symptoms in patients with severe COPD. Roflumilast is not planned to treat COPD patients complicated with primary emphysema< Br>

Roflumilast structure

Product Name:Roflumilast

CAS No:162401-32-3

Molecular Formula:C₁₇H₁₄Cl₂F₂N₂O₃

Molecular Weight:403.2075

MDL:MFCD00938270

CID:65647

PubChem ID:354334855

Roflumilast Properties

Names and Identifiers

- Roflumilast
- ROFLUMILAST INN
- 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide
- B 9302-107
- BY 217
- BYK 20869
- Daxas
- 3-(Cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
- Roflumilast,Daxas
- 3-Cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide
- [ "" ]
- Daliresp
- APTA 2217
- RofluMilas
- RofluMilast(Daxas)
- BY217
- BYK20869
- Roflumilast (Daxas)
- 0P6C6ZOP5U
- Benzamide, 3-(cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)-
- ROF
- Libertek
- AK110425
- 3-Cyclopropylmethoxy-N-(3,5-dichloropyridin-4-yl)-4
- MFCD00938270
- 1xoq
- ARQ-151
- AM84550
- ROFLUMILAST [MI]
- APTA-2217
- R03DX07
- A24672
- MLS006010074
- 3- cyclo-propylmethoxy-4-difluoromethoxy-N- [3, 5-di-chloropyrid-4-yl]- benzamid
- ARQ-154 (Roflumilast foam)
- HMS3748C19
- AC-23383
- s2131
- CHEBI:47657
- SY008710
- 3g4l
- SW220196-1
- DB01656
- DTXSID8044123
- ROFLUMILAST [INN]
- BCP0726000146
- BDBM14774
- 3-cyclopropylmethoxy-4-difluoromethoxy-N-(3,5-di-chloropyrid-4-yl)benzamide
- GTPL6962
- 1xmu
- ROFLUMILAST [VANDF]
- 3-Cyclopropylmethoxy-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
- ROFLUMILAST [EMA EPAR]
- EN300-7365610
- ROFLUMILAST (MART.)
- SMR002530074
- UNII-0P6C6ZOP5U
- AKOS005146309
- C17H14Cl2F2N2O3
- HY-15455
- ARQ-151/Zoryve (roflumilast cream)
- B9302-107
- CS-0963
- HMS3655P21
- AMY4219
- roflumilastum
- SCHEMBL19158
- NCGC00346566-09
- CCG-268678
- BR164364
- NCGC00346566-01
- n-(3,5-dichloropyridin-4-yl)-4-difluoromethoxy-3-cyclopropylmethoxybenzamide
- Roflumilast (JAN/USAN/INN)
- EX-A059
- ARQ-151 (roflumilast cream)
- Roflumilast [USAN:INN]
- ROFLUMILAST [JAN]
- 162401-32-3
- BYK-20869
- CHEMBL193240
- Benzamide, 3-(cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)-
- HMS3884F09
- R0193
- B-9302-107
- Roflumilast, >=98% (HPLC)
- D05744
- BRD-K03194791-001-02-2
- FT-0660846
- BCP03736
- ROFLUMILAST [MART.]
- Roflumilast [USAN]
- AS-14120
- Q693482
- ROFLUMILAST [ORANGE BOOK]
- Roflumilast- Bio-X
- J-510858
- ZORYVE
- BY-217
- DTXCID6024123
- ROFLUMILAST [WHO-DD]
- Daliresp (TN)
- AB01565852_02
- NS00040687
- PB29130
- BRD-K03194791-001-04-8
- Zoryve (TN)
- 3,4-Bis(difluoromethoxy) Roflumilast
- Roflumilast?
- MDL： MFCD00938270
- InChIKey： MNDBXUUTURYVHR-UHFFFAOYSA-N
- Inchi： 1S/C17H14Cl2F2N2O3/c18-11-6-22-7-12(19)15(11)23-16(24)10-3-4-13(26-17(20)21)14(5-10)25-8-9-1-2-9/h3-7,9,17H,1-2,8H2,(H,22,23,24)
- SMILES： ClC1C([H])=NC([H])=C(C=1N([H])C(C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])C1([H])C([H])([H])C1([H])[H])OC([H])(F)F)=O)Cl

Computed Properties

Exact Mass: 402.03500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 7
Monoisotopic Mass: 402.035
Heavy Atom Count: 26
Complexity: 475
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Topological Polar Surface Area: 60.4

Experimental Properties

LogP: 5.10390
PSA: 60.45000
Merck: 8249
Refractive Index: 1.603
Boiling Point: 430.6°C at 760 mmHg
Melting Point: 157.0 to 161.0 deg-C
Flash Point: 214.2±28.7 °C
Solubility: DMSO: soluble20mg/mL, clear
Color/Form: Powder
Solubility: insoluble (0.52-0.56 mg/L at 22°C)
Density: 1.466 g/cm3

Roflumilast Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA84125-5mg	Roflumilast	162401-32-3	99+%	5mg	$4.00	2024-04-20
abcr	AB436579-1 g	Roflumilast, 95%; .	162401-32-3	95%	1g	€115.80	2023-07-18
Advanced ChemBlocks	I-9622-25MG	Roflumilast	162401-32-3	98%	25MG	$50	2023-09-15
Ambeed	A168666-5mg	3-(Cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide	162401-32-3	99%	5mg	$5.0	2025-02-20
Axon Medchem	2352-10 mg	Roflumilast	162401-32-3	100%	10mg	€90.00	2023-07-10
Crysdot LLC	CD31003139-25g	Roflumilast	162401-32-3	98+%	25g	$370	2024-07-18
Enamine	EN300-7365610-0.05g	3-(cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide	162401-32-3	95.0%	0.05g	$550.0	2025-03-11
Key Organics Ltd	KS-1190-1MG	Roflumilast	162401-32-3	>97%	1mg	£44.00	2025-02-08
S e l l e c k ZHONG GUO	S2131-10mM (1mL in DMSO)	Roflumilast (B9302-107)	162401-32-3	99.93%	10mM (1mL in DMSO)	¥827.01	2023-09-16
TRC	R639700-1mg	Roflumilast	162401-32-3		1mg	$51.00	2023-05-17